N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(2,4-dimethylphenyl)acetamide

• IUPAC Name: N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H21N3O2S/c1-12-4-5-15(13(2)8-12)9-19(25)22-20-17(10-21)16-6-7-23(14(3)24)11-18(16)26-20/h4-5,8H,6-7,9,11H2,1-3H3,(H,22,25)
• InChI Key: VOXRZYOTJBTQCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CC(=O)NC2=C(C3=C(S2)CN(CC3)C(=O)C)C#N)C
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

The compound "N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(2,4-dimethylphenyl)acetamide" is a complex molecule that appears to be related to the family of cyanoacetamide derivatives. These compounds are of interest due to their potential biological activity and their structural complexity which allows for a variety of chemical reactions and interactions.

Synthesis Analysis

The synthesis of related compounds has been explored in the literature. For instance, the synthesis of N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides has been achieved by reacting 3-aminothieno[2,3-b]pyridine-2-carboxylic acid esters with 3,5-dimethyl-1-(cyanoacetyl)-1H-pyrazole. This process leads to the formation of previously unknown cyanoacetamide derivatives, which can further react to form a diverse range of heterocyclic products .

Molecular Structure Analysis

The molecular structure of a related compound, "N-(4,6-Diméthylpyrid-2-yl)-2-(3-nitrophényl)acétamide," has been studied, revealing that the molecule consists of two approximately planar parts. These parts are the N-(4,6-dimethylpyrid-2-yl)acetamide group and a 3-methylnitrobenzene group. The planes of the pyridyl and phenyl rings form an angle with each other, and an intramolecular hydrogen bond contributes to the planarity of the molecule. This structural information can provide insights into the conformational preferences and potential reactivity of the compound .

Chemical Reactions Analysis

The chemical reactivity of cyanoacetamide derivatives is quite varied. In the case of the synthesized N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides, reactions with 2-(arylmethylidene)malononitriles were nonselective, leading to mixtures of heterocyclization products. This indicates that the compound of interest may also undergo a range of chemical transformations, potentially leading to a variety of products depending on the reaction conditions and the reactants involved .

Physical and Chemical Properties Analysis

While specific physical and chemical properties of "this compound" are not detailed in the provided papers, the properties of similar compounds can be inferred. For example, the planarity and intramolecular hydrogen bonding observed in related molecules suggest that the compound may exhibit similar characteristics, which could affect its solubility, stability, and intermolecular interactions. Additionally, the presence of cyano and acetamide groups could influence its reactivity and potential as a biological active compound .

Scientific Research Applications

Pyridine Derivatives as Insecticides

Research has shown that pyridine derivatives, including structures similar to the specified compound, exhibit significant insecticidal activities. For instance, Bakhite et al. (2014) synthesized five pyridine derivatives and tested their toxicity against the cowpea aphid, Aphis craccivora Koch. One compound demonstrated insecticidal activity approximately four times that of the commercially available insecticide acetamiprid, indicating the potential for these compounds in agricultural pest control (Bakhite et al., 2014).

Synthesis and Cyclization of Cyanoacetamides

Chigorina et al. (2019) explored the synthesis and cyclization reactions of N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides, leading to a variety of heterocyclic compounds. Their research provided insights into the reactivity of these compounds and their potential use in developing new materials and pharmaceuticals (Chigorina et al., 2019).

Antimicrobial Applications

A series of compounds synthesized using citrazinic acid as a starting material, including pyridines and pyrimidinones, exhibited significant antimicrobial activity. This suggests that compounds related to the one could be useful in developing new antimicrobial agents (Hossan et al., 2012).

Heterocyclic Synthesis

The work of Abdel-Khalik et al. (2004) on enaminones as building blocks in heterocyclic synthesis further highlights the utility of compounds like N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(2,4-dimethylphenyl)acetamide. They demonstrated the synthesis of nicotinic acid and thienopyridine derivatives, showcasing the compound's role in generating biologically relevant structures (Abdel-Khalik et al., 2004).

Copper(I) Complexes

Research on the structural variation in copper(I) complexes with pyridylmethylamide ligands, including analyses with a new four-coordinate geometry index, underscores the relevance of these compounds in materials science and coordination chemistry (Yang et al., 2007).